Cas no 2138362-64-6 (5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2138362-64-6
• MF: C₆H₇ClN₂O₄S
• MW: 238.648779153824
• CID: 6258284
• PubChem ID: 165871001
• Update Time: 2025-05-23

5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid
• 2138362-64-6
• EN300-1124675

• Inchi： 1S/C6H7ClN2O4S/c1-2-9-5(14(7,12)13)4(3-8-9)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： JFSJEJSXUQXZEZ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)O)C=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 237.9815056g/mol
• Monoisotopic Mass: 237.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Application of 5-(Chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 2138362-64-6) in Chemical Biology and Pharmaceutical Research

5-(Chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 2138362-64-6) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive chlorosulfonyl and carboxylic acid functional groups, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid in the design of covalent inhibitors targeting SARS-CoV-2 main protease. The researchers utilized the compound's reactive chlorosulfonyl group to form irreversible bonds with the catalytic cysteine residue of the protease, leading to potent antiviral activity. This approach underscores the compound's value in addressing emerging infectious diseases.

In the field of oncology, recent work has explored the use of this pyrazole derivative in the synthesis of novel kinase inhibitors. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the development of a series of EGFR inhibitors where 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid served as a key intermediate. The resulting compounds showed improved selectivity profiles compared to existing therapies, with IC50 values in the low nanomolar range against resistant EGFR mutants.

The compound's unique chemical properties have also been leveraged in chemical biology applications. A recent Nature Chemical Biology study (2024) described its use in the development of activity-based probes for sulfotransferase enzymes. The chlorosulfonyl group enables specific labeling of active enzyme sites, providing researchers with powerful tools for studying enzyme function and regulation in complex biological systems.

From a synthetic chemistry perspective, recent advancements have improved the production and handling of 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid. A 2023 Organic Process Research & Development paper detailed an optimized large-scale synthesis protocol that enhances yield while minimizing hazardous byproducts. These process improvements are critical for supporting the growing demand for this intermediate in pharmaceutical development.

Looking forward, the unique reactivity profile of 5-(chlorosulfonyl)-1-ethyl-1H-pyrazole-4-carboxylic acid positions it as a valuable tool in several emerging areas of research. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable the creation of novel heterobifunctional molecules. Additionally, its potential in covalent drug discovery continues to expand as researchers develop more sophisticated strategies for targeting previously "undruggable" proteins.